2-[(4-Chlorophenyl)methylsulfanyl]-1-(4-methoxyphenyl)sulfonyl-4,5-dihydroimidazole

• IUPAC Name: 2-[(4-chlorophenyl)methylsulfanyl]-1-(4-methoxyphenyl)sulfonyl-4,5-dihydroimidazole
• InChI: InChI=1S/C17H17ClN2O3S2/c1-23-15-6-8-16(9-7-15)25(21,22)20-11-10-19-17(20)24-12-13-2-4-14(18)5-3-13/h2-9H,10-12H2,1H3
• InChI Key: GHLAKTXYUXIBHZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCN=C2SCC3=CC=C(C=C3)Cl
• Molecular Formula: C17H17ClN2O3S2
• Molecular Weight: 396.9 g/mol

Description

The compound “2-[(4-Chlorophenyl)methylsulfanyl]-1-(4-methoxyphenyl)sulfonyl-4,5-dihydroimidazole” is a complex organic molecule. It contains an imidazole ring, which is a five-membered planar ring with two non-adjacent nitrogen atoms. Imidazole rings are common in many biologically active molecules. The molecule also contains sulfonyl and sulfanyl groups attached to phenyl rings, one of which is substituted with a methoxy group.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques like NMR and IR spectroscopy, as well as elemental analysis. These techniques can provide information about the types of atoms in the molecule, their connectivity, and the presence of functional groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the imidazole ring, the sulfonyl and sulfanyl groups, and the methoxy group. These functional groups can participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would likely be determined experimentally. These properties can be influenced by factors like the size and shape of the molecule, the types of atoms and functional groups it contains, and the presence of any charges or polar bonds.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many compounds containing imidazole rings have biological activity.

Safety and Hazards

The safety and hazards associated with this compound would also likely be determined experimentally. It’s important to handle all chemicals with care and to follow appropriate safety protocols.

Future Directions

The future research directions for this compound could include exploring its potential uses, studying its reactivity, and developing methods for its synthesis.